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Compound of Interest

Compound Name:
N-(2-hydroxy-4-

methylphenyl)formamide

Cat. No.: B8519175

Get Quote

Welcome to the technical support guide for N-(2-hydroxy-4-methylphenyl)formamide. This

document is designed for researchers, scientists, and drug development professionals,

providing in-depth information on the stability, storage, and troubleshooting of this compound.

Our goal is to equip you with the necessary knowledge to ensure the integrity of your

experiments and the reliability of your results.

Product Overview and Key Stability Considerations
N-(2-hydroxy-4-methylphenyl)formamide is an organic compound with the molecular formula

C₈H₉NO₂ and a molecular weight of 151.16 g/mol [1]. Its structure, featuring both a formamide

and a hydroxyphenyl group, dictates its stability profile. The primary degradation pathway is the

hydrolysis of the amide bond, particularly under acidic or basic conditions, which would yield 2-

amino-5-methylphenol and formic acid.[2][3] Additionally, the phenolic hydroxyl group and the

formamide moiety are susceptible to oxidation, a process that can be accelerated by exposure

to air and light.[4][5]

Key Chemical Properties
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Property Value

Molecular Formula C₈H₉NO₂

Molecular Weight 151.16 g/mol [1]

Primary Functional Groups Amide, Phenolic Hydroxyl

Likely Degradation Pathways Hydrolysis, Oxidation

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for N-(2-
hydroxy-4-methylphenyl)formamide?
To ensure long-term stability, the compound should be stored in a cool, dry, and dark

environment. The container must be tightly sealed to prevent moisture absorption and

oxidation.[6][7][8] For maximum protection, flushing the container with an inert gas like argon or

nitrogen before sealing is highly recommended.

Condition Recommendation Rationale

Temperature 2–8°C

Slows down potential

hydrolytic and oxidative

degradation reactions.

Atmosphere Inert Gas (Argon/Nitrogen)

Prevents oxidation of the

formamide and phenol groups.

[4]

Light Amber vial or dark location
Protects against photolytic

degradation.

Container Tightly sealed

Prevents moisture ingress,

which can facilitate hydrolysis.

[8][9]

Q2: What is the expected shelf-life of this compound?
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When stored under the recommended conditions, N-(2-hydroxy-4-methylphenyl)formamide
should remain stable for an extended period. However, there is no defined shelf-life. We

recommend performing a quality control check (e.g., HPLC, NMR) on any material that has

been stored for over a year or has been opened multiple times.

Q3: Is this compound particularly sensitive to air or
moisture?
Yes. The formamide group is susceptible to oxidation upon exposure to air, potentially forming

formic acid.[4] Furthermore, like many amides, it can be hygroscopic, and absorbed moisture

can lead to slow hydrolysis of the amide bond over time.[8][9]

Q4: What are the likely degradation products I should
monitor for?
The two most probable degradation products arise from hydrolysis of the amide bond:

2-amino-5-methylphenol

Formic acid

Oxidative degradation could lead to more complex structures, including colored quinone-type

species, which may be responsible for a change in the material's appearance.
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Degradation Pathways

N-(2-hydroxy-4-methylphenyl)formamide

2-amino-5-methylphenol

 Hydrolysis
 (+H₂O) 

Formic Acid

 Hydrolysis
 (+H₂O) 

Oxidized Species (e.g., Quinones)

 Oxidation
 (+O₂) 
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Inconsistent Results or
Unexpected HPLC Peaks

1. Verify Storage Conditions
(Cool, Dry, Dark, Sealed?)

Storage OK?

Correct Storage & Re-test
(Aliquot new material)

No

2. Analyze Purity
(e.g., HPLC, LC-MS)

Yes

Purity >95% and
matches CoA?

Troubleshoot Experimental
System (Solvents, etc.)

Yes

3. Perform Forced Degradation
Study to Identify Peaks

No

Discard Material
and Procure New Stock

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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